Cas no 60242-05-9 (METHYL 2-(((BENZYLOXY)CARBONYL)AMINO)-2-(FURAN-2-YL)ACETATE)

• Product Name: METHYL 2-(((BENZYLOXY)CARBONYL)AMINO)-2-(FURAN-2-YL)ACETATE
• CAS No: 60242-05-9
• MF: C₁₅H₁₅NO₅
• MW: 289.2839
• MDL: MFCD08752436
• CID: 1619218
• Update Time: 2025-10-29

METHYL 2-(((BENZYLOXY)CARBONYL)AMINO)-2-(FURAN-2-YL)ACETATE Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetic acid, a-[[(phenylmethoxy)carbonyl]amino]-, methyl ester
• METHYL 2-(((BENZYLOXY)CARBONYL)AMINO)-2-(FURAN-2-YL)ACETATE
• 2-Furanacetic acid, α-[[(phenylmethoxy)carbonyl]amino]-, methyl ester

• MDL： MFCD08752436
• Inchi： InChI=1S/C15H15NO5/c1-19-14(17)13(12-8-5-9-20-12)16-15(18)21-10-11-6-3-2-4-7-11/h2-9,13H,10H2,1H3,(H,16,18)
• InChI Key： JSSXJYKVYAICJK-UHFFFAOYSA-N
• SMILES： COC(C(NC(OCC1=CC=CC=C1)=O)C2=CC=CO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on METHYL 2-(((BENZYLOXY)CARBONYL)AMINO)-2-(FURAN-2-YL)ACETATE

Research Brief on METHYL 2-(((BENZYLOXY)CARBONYL)AMINO)-2-(FURAN-2-YL)ACETATE (CAS: 60242-05-9)

The compound METHYL 2-(((BENZYLOXY)CARBONYL)AMINO)-2-(FURAN-2-YL)ACETATE (CAS: 60242-05-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of METHYL 2-(((BENZYLOXY)CARBONYL)AMINO)-2-(FURAN-2-YL)ACETATE as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the furan ring and the benzyloxycarbonyl (Cbz) protecting group, make it a versatile building block for the construction of peptidomimetics and other pharmacologically relevant compounds. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and green chemistry approaches, to optimize the production of this compound with high yield and enantiomeric purity.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of METHYL 2-(((BENZYLOXY)CARBONYL)AMINO)-2-(FURAN-2-YL)ACETATE exhibit promising inhibitory effects against various enzymes and receptors. For instance, some analogs have shown potent activity against proteases involved in viral replication, suggesting potential applications in antiviral therapy. Additionally, the furan moiety in the compound has been linked to enhanced binding affinity to certain protein targets, making it a valuable scaffold for the design of enzyme inhibitors and receptor modulators.

Further pharmacological evaluations have revealed that METHYL 2-(((BENZYLOXY)CARBONYL)AMINO)-2-(FURAN-2-YL)ACETATE and its derivatives possess favorable pharmacokinetic properties, including good solubility and metabolic stability. These characteristics are critical for the development of orally bioavailable drugs. Recent in vivo studies have also indicated that the compound exhibits low toxicity and good tolerability in animal models, further supporting its potential as a lead compound for therapeutic development.

In conclusion, METHYL 2-(((BENZYLOXY)CARBONYL)AMINO)-2-(FURAN-2-YL)ACETATE (CAS: 60242-05-9) represents a promising candidate for further research in the field of chemical biology and drug discovery. Its synthetic versatility, biological activity, and favorable pharmacokinetic profile make it a valuable tool for the development of novel therapeutics. Future studies should focus on exploring its mechanism of action, optimizing its structure-activity relationships, and evaluating its efficacy in disease models.